Cas no 2194964-91-3 (8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• CAS No: 2194964-91-3
• MF: C₁₆H₁₇ClFNO₂S
• MW: 341.828085660934
• CID: 5469449
• Update Time: 2025-07-15

8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-(3-chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• 8-(3-chloro-4-fluorophenyl)sulfonyl-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• (1r,5s)-8-((3-chloro-4-fluorophenyl)sulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C16H17ClFNO2S/c17-15-9-14(5-6-16(15)18)22(20,21)19-12-3-4-13(19)8-11(7-12)10-1-2-10/h5-6,9,12-13H,1-4,7-8H2
• InChI Key： DFOZDIFAUDDOQG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1C2C/C(=C3/CC/3)/CC1CC2)(=O)=O)F

Computed Properties

• Exact Mass: 341.0652558 g/mol
• Monoisotopic Mass: 341.0652558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.8
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Additional information on 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane

Professional Introduction to Compound with CAS No. 2194964-91-3 and Product Name: 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane

Compound with the CAS number 2194964-91-3 and the product name 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound, featuring a bicyclo[3.2.1]octane core, is particularly noteworthy as it introduces unique conformational flexibility, which is often exploited in drug design to enhance binding affinity and selectivity.

The sulfonyl group attached to the aromatic ring at the 3-position and the fluorine substituent at the 4-position are critical structural elements that influence the electronic properties and biological activity of the molecule. The presence of these functional groups not only modulates the pharmacokinetic profile but also contributes to the compound's interaction with biological targets. Recent studies have highlighted the importance of such modifications in developing novel chemotherapeutic agents, particularly in addressing resistance mechanisms observed in various diseases.

In the context of contemporary pharmaceutical research, compounds like 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane are being extensively explored for their potential in modulating enzyme inhibition and receptor binding. The bicyclo[3.2.1]octane scaffold is known for its ability to mimic natural product structures, which has been a cornerstone in drug discovery efforts aimed at improving therapeutic efficacy while minimizing side effects. The incorporation of a nitrogen atom into this scaffold further enhances its versatility, enabling diverse interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential application in oncology research. The sulfonyl group, when combined with a fluorinated aromatic ring, has been shown to exhibit potent inhibitory effects on various kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated that derivatives of this class can selectively target overexpressed enzymes in tumor cells, offering a promising strategy for developing targeted therapies. The fluorine atom, in particular, plays a crucial role in enhancing metabolic stability and improving oral bioavailability, which are critical factors for drug development.

The cyclopropylidene moiety present in the molecule adds an additional layer of complexity, influencing both the physical properties and biological activity of the compound. This structural feature has been associated with increased binding affinity to certain protein targets, making it an attractive component in rational drug design. Researchers have leveraged this property to develop molecules with enhanced pharmacological profiles, including improved solubility and reduced toxicity.

Advances in computational chemistry and molecular modeling have further facilitated the optimization of such compounds for therapeutic use. High-throughput virtual screening techniques have enabled scientists to rapidly identify promising candidates from large libraries of molecules, streamlining the drug discovery process. The combination of experimental validation with computational predictions has been instrumental in refining the structure-activity relationships (SAR) for compounds like 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane, leading to more efficient development pipelines.

Recent breakthroughs in understanding molecular interactions at the atomic level have provided new insights into how these compounds exert their effects on biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have allowed researchers to visualize how these molecules bind to their targets with high precision. This detailed understanding has been crucial in designing next-generation therapeutics that are both more effective and less likely to induce adverse reactions.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The case of 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane exemplifies how strategic modifications can yield molecules with significant therapeutic potential. As research progresses, it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

In conclusion, compound with CAS No. 2194964-91-3 and its derivative 8-(3-Chloro-4-fluorobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane represent a testament to the ingenuity of modern medicinal chemistry. Their unique structural features and demonstrated biological activities make them valuable candidates for further development into novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds such as these will undoubtedly continue to inspire innovative approaches to drug discovery and development.